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Compound of Interest

Compound Name: 4-Ethyl-3,5-dimethyloctane

Cat. No.: B14548755

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on 4-Ethyl-3,5-dimethyloctane is limited. This
guide consolidates the available information, which primarily consists of its chemical identity
and computationally predicted properties. The absence of in-depth experimental data should be
noted by researchers considering this compound for further study.

I. Compound Identification

4-Ethyl-3,5-dimethyloctane is a branched-chain alkane. Its fundamental identification details
are summarized below.
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Identifier Value Source

--INVALID-LINK--, --INVALID-

CAS Number 62183-64-6
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula Ci2H26
LINK--
Molecular Weight 170.33 g/mol --INVALID-LINK--
IUPAC Name 4-ethyl-3,5-dimethyloctane --INVALID-LINK--
Canonical SMILES CCcc(e)c(ceye(eyece --INVALID-LINK--

OMAJEXDENFMCIN-
InChl Key --INVALID-LINK--
UHFFFAOYSA-N

Il. Physicochemical Properties

The following table presents computed physicochemical properties for 4-Ethyl-3,5-
dimethyloctane. Experimental data for properties such as boiling point, melting point, and
density are not readily available in public databases.

Property Value (Computed) Source

XLogP3 5.8 --INVALID-LINK--
Topological Polar Surface Area 0 A2 --INVALID-LINK--
Heavy Atom Count 12 --INVALID-LINK--
Complexity 96.2 --INVALID-LINK--
Rotatable Bond Count 6 --INVALID-LINK--

lll. Spectroscopic Data

No experimental spectroscopic data, including Nuclear Magnetic Resonance (NMR), Mass
Spectrometry (MS), or Infrared (IR) spectra, for 4-Ethyl-3,5-dimethyloctane were found in the
conducted searches of scientific literature and chemical databases.
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IV. Synthesis and Experimental Protocols

Specific experimental protocols for the synthesis of 4-Ethyl-3,5-dimethyloctane are not
described in the available literature. However, general synthetic strategies for producing
branched alkanes can provide a conceptual basis for its potential synthesis. These methods
often involve:

o Grignard Reactions: Coupling of alkyl magnesium halides with appropriate carbonyl
compounds, followed by dehydration and hydrogenation.

» Alkylation of Ketones: Alkylation of a suitable ketone with an alkyl halide in the presence of a
strong base.

» Catalytic Isomerization: Isomerization of linear or less-branched alkanes using catalysts like
zeolites.

It is important to note that these are general methodologies, and a specific, optimized protocol
for 4-Ethyl-3,5-dimethyloctane would require dedicated research and development.

V. Safety and Toxicology

There is no specific Safety Data Sheet (SDS) or toxicological information available for 4-Ethyl-
3,5-dimethyloctane. For other isomeric C12 alkanes, general hazards include flammability and
potential for skin and respiratory irritation. However, these general warnings cannot be directly
applied to 4-Ethyl-3,5-dimethyloctane without experimental verification. Standard laboratory
safety precautions for handling flammable and potentially irritating organic compounds should
be followed.

V1. Biological Activity and Signaling Pathways

No information regarding the biological activity or any associated signaling pathways for 4-
Ethyl-3,5-dimethyloctane has been reported in the scientific literature.

VII. Visualizations

Given the lack of specific experimental workflows or signaling pathways for 4-Ethyl-3,5-
dimethyloctane, the following diagram illustrates the conceptual data framework for the
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comprehensive characterization of a chemical compound.

Conceptual Data Framework for Chemical Compound Characterization

iological & Safety Profil

’ Biological Activity Signaling Pathways

Click to download full resolution via product page

 To cite this document: BenchChem. [Technical Guide: 4-Ethyl-3,5-dimethyloctane (CAS No.
62183-64-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14548755#4-ethyl-3-5-dimethyloctane-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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